Cas no 850864-59-4 ((5-Bromo-2-methoxypyridin-3-yl)boronic acid)

(5-Bromo-2-methoxypyridin-3-yl)boronic acid structure
850864-59-4 structure
Product Name:(5-Bromo-2-methoxypyridin-3-yl)boronic acid
CAS No:850864-59-4
MF:C6H7BBrNO3
MW:231.83968091011
MDL:MFCD04973352
CID:68973
PubChem ID:23005340
Update Time:2024-10-26

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Bromo-2-methoxypyridin-3-yl)boronic acid
    • 5-Bromo-2-Methoxy-3-Pyridineboronic Acid
    • 5-Bromo-2-methoxypyridine-3-boronic acid
    • 5-bromo-2-methoxypyridin-3-yl-3-boronic acid
    • 5-Bromo-2-methoxy-pyridine-3-boronic acid
    • B-(5-Bromo-2-methoxy-3-pyridinyl)boronic acid (ACI)
    • Boronic acid, (5-bromo-2-methoxy-3-pyridinyl)- (9CI)
    • [5-Bromo-2-methoxy-3-pyridinyl]boronic acid
    • MFCD04973352
    • (5-BROMO-2-METHOXY-3-PYRIDYL)BORONIC ACID
    • AKOS004119243
    • [5-Bromo-2-(methyloxy)-3-pyridinyl]boronic acid
    • SCHEMBL1136919
    • 2-Methoxy-5-bromopyridine-3-boronicacid
    • AB21288
    • 5-bromo-2-methoxypyridin-3-ylboronic acid
    • DTXSID30629627
    • 850864-59-4
    • KIMPFSRSIJTVLK-UHFFFAOYSA-N
    • DB-010462
    • AS-55670
    • CS-0174886
    • MDL: MFCD04973352
    • Inchi: 1S/C6H7BBrNO3/c1-12-6-5(7(10)11)2-4(8)3-9-6/h2-3,10-11H,1H3
    • InChI Key: KIMPFSRSIJTVLK-UHFFFAOYSA-N
    • SMILES: BrC1C=C(B(O)O)C(OC)=NC=1

Computed Properties

  • Exact Mass: 230.97000
  • Monoisotopic Mass: 230.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Density: 1.71
  • Melting Point: 220-223℃
  • Boiling Point: 369.3 ºC at 760 mmHg
  • Flash Point: 177.1 ºC
  • Refractive Index: 1.568
  • PSA: 62.58000
  • LogP: -0.46750

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(5-Bromo-2-methoxypyridin-3-yl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0115-1g
5-Bromo-2-methoxy-pyridine-3-boronic acid
850864-59-4 97%
1g
831.08CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0115-5g
5-Bromo-2-methoxy-pyridine-3-boronic acid
850864-59-4 97%
5g
2908.79CNY 2021-05-07
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
32R0115-25g
5-Bromo-2-methoxy-pyridine-3-boronic acid
850864-59-4 97%
25g
11635.14CNY 2021-05-07
Chemenu
CM137181-1g
(5-Bromo-2-methoxypyridin-3-yl)boronic acid
850864-59-4 98%
1g
$105 2021-08-05
Apollo Scientific
OR3483-1g
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4 97%
1g
£121.00 2025-02-20
Apollo Scientific
OR3483-5g
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4 97%
5g
£433.00 2025-02-20
Apollo Scientific
OR3483-25g
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4 97%
25g
£1514.00 2025-02-20
TRC
B694663-100mg
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4
100mg
$ 64.00 2023-04-18
TRC
B694663-250mg
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4
250mg
$ 87.00 2023-04-18
TRC
B694663-500mg
5-Bromo-2-methoxypyridine-3-boronic acid
850864-59-4
500mg
$ 133.00 2023-04-18
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.